![molecular formula C24H29N3OS B2372509 N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide CAS No. 450343-80-3](/img/structure/B2372509.png)
N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide
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Overview
Description
N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C24H29N3OS and its molecular weight is 407.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Polymers
Researchers have developed polyamides and polyimides containing adamantyl groups, highlighting the utility of adamantane derivatives in creating materials with desirable physical properties. For instance, a study focused on synthesizing new polyamide-imides (PAIs) containing adamantyl groups, demonstrating their solubility in various solvents and their potential for creating transparent, flexible, and tough films. These PAIs exhibited high glass transition temperatures and thermal stability, making them suitable for high-performance applications (Liaw & Liaw, 2001). Another work synthesized polyamides by direct polycondensation of adamantane-containing diacids with various diamines, resulting in materials with medium inherent viscosities, good mechanical properties, and high thermal stability (Chern et al., 1998).
Antiviral Activities
Adamantane derivatives have been explored for their antiviral activities. A notable study reported the synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds carrying an adamantyl moiety, which were evaluated for antiviral activity against influenza A and B viruses. One compound, in particular, showed potent inhibitory effects, acting as an influenza virus fusion inhibitor (Göktaş et al., 2012).
Biochemical Properties and Pharmacological Activities
The exploration of adamantane derivatives' biochemical and pharmacological properties has led to insights into their potential as therapeutic agents. Research has identified adamantane-based compounds with antimicrobial and anti-inflammatory activities. For example, novel 2-(1-adamantyl)-5-substituted-1,3,4-oxadiazoles and 2-(1-adamantylamino)-5-substituted-1,3,4-thiadiazoles were synthesized and showed good in vitro activities against Gram-positive bacteria and Candida albicans, as well as in vivo anti-inflammatory activities (Kadi et al., 2007).
Mechanism of Action
- For instance, in the context of COVID-19, researchers have investigated phytochemicals that inhibit SARS-CoV-2 via multiple targets. One such compound is (2R,3R)-2-(3,4-dihydroxyphenyl)chroman-3-yl-3,4,5-trihydroxy benzoate, which has shown potential to inhibit multiple targets of SARS-CoV-2 .
Target of Action
Properties
IUPAC Name |
N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]adamantane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3OS/c1-14-4-3-5-21(15(14)2)27-22(19-12-29-13-20(19)26-27)25-23(28)24-9-16-6-17(10-24)8-18(7-16)11-24/h3-5,16-18H,6-13H2,1-2H3,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUIQYCYCCZTRGS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C45CC6CC(C4)CC(C6)C5)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.